Cas no 14758-27-1 (1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole)
14758-27-1 structure
Product Name:1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole
CAS No:14758-27-1
MF:C12H6N6O6
MW:330.212641239166
CID:2918802
Update Time:2023-08-10
1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole
-
- Inchi: 1S/C12H6N6O6/c19-16(20)7-1-3-9-11(5-7)15(14-13-9)10-4-2-8(17(21)22)6-12(10)18(23)24/h1-6H
- InChI Key: JSZJKZNHGKEYAH-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1N1C2C=C(C=CC=2N=N1)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 530
- XLogP3: 2.3
- Topological Polar Surface Area: 168
1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
14758-27-1 (1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk